Butan-2-yloxymethyl(trimethyl)silane
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Overview
Description
Butan-2-yloxymethyl(trimethyl)silane, also known as BOMTMS, is an organic compound that belongs to the family of silanes. It is widely used in scientific research for its unique properties and applications.
Mechanism Of Action
Butan-2-yloxymethyl(trimethyl)silane acts as a protecting group for alcohols by forming a stable silyl ether. The silyl ether protects the alcohol from unwanted reactions during organic synthesis. The silyl ether can be removed by treatment with fluoride ion, which cleaves the silicon-oxygen bond.
Biochemical And Physiological Effects
Butan-2-yloxymethyl(trimethyl)silane has no known biochemical or physiological effects. It is used only in scientific research for its unique properties and applications.
Advantages And Limitations For Lab Experiments
Butan-2-yloxymethyl(trimethyl)silane has several advantages for lab experiments. It is a stable compound that can be stored for long periods of time without degradation. It is also easy to handle and manipulate in the laboratory. Butan-2-yloxymethyl(trimethyl)silane has some limitations as well. It can be difficult to remove the protecting group without affecting other functional groups in the molecule. It is also not suitable for protecting alcohols in acidic conditions.
Future Directions
There are several future directions for the use of Butan-2-yloxymethyl(trimethyl)silane in scientific research. One area of interest is the development of new protecting groups that are more selective and easier to remove. Another area of interest is the use of Butan-2-yloxymethyl(trimethyl)silane in the synthesis of complex organic molecules such as natural products and pharmaceuticals. Butan-2-yloxymethyl(trimethyl)silane may also have potential applications in the field of materials science and nanotechnology.
Conclusion:
In conclusion, Butan-2-yloxymethyl(trimethyl)silane is a unique compound that is widely used in scientific research for its protecting group properties. It is synthesized by reacting trimethylsilyl chloride with butan-2-ol under anhydrous conditions. Butan-2-yloxymethyl(trimethyl)silane has several advantages for lab experiments, including stability and ease of handling. However, it also has some limitations, such as difficulty in removal and unsuitability for acidic conditions. There are several future directions for the use of Butan-2-yloxymethyl(trimethyl)silane in scientific research, including the development of new protecting groups and applications in materials science and nanotechnology.
Synthesis Methods
Butan-2-yloxymethyl(trimethyl)silane is synthesized by reacting trimethylsilyl chloride with butan-2-ol under anhydrous conditions. The reaction takes place in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is purified by distillation or column chromatography.
Scientific Research Applications
Butan-2-yloxymethyl(trimethyl)silane is widely used in scientific research as a protecting group for alcohols. It is used to selectively protect primary, secondary, and tertiary alcohols in organic synthesis. Butan-2-yloxymethyl(trimethyl)silane is also used as a precursor for the synthesis of other organic compounds such as carboxylic acids, esters, and amides.
properties
CAS RN |
17348-64-0 |
---|---|
Product Name |
Butan-2-yloxymethyl(trimethyl)silane |
Molecular Formula |
C8H20OSi |
Molecular Weight |
160.33 g/mol |
IUPAC Name |
butan-2-yloxymethyl(trimethyl)silane |
InChI |
InChI=1S/C8H20OSi/c1-6-8(2)9-7-10(3,4)5/h8H,6-7H2,1-5H3 |
InChI Key |
SMRKFULTLINXRY-UHFFFAOYSA-N |
SMILES |
CCC(C)OC[Si](C)(C)C |
Canonical SMILES |
CCC(C)OC[Si](C)(C)C |
synonyms |
(sec-Butoxymethyl)trimethylsilane |
Origin of Product |
United States |
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